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For Researchers, Scientists, and Drug Development Professionals

Introduction
Regaloside C, a glycerol glucoside isolated from the bulbs of the Lilium genus, has emerged

as a compound of interest for its potential therapeutic applications.[1][2][3] This technical guide

provides a comprehensive overview of the current scientific knowledge surrounding

Regaloside C, with a focus on its anti-inflammatory and cardioprotective properties. While

research specifically on Regaloside C is still developing, this document synthesizes the

available data and provides detailed experimental methodologies based on studies of closely

related compounds and relevant biological assays.

Chemical and Physical Properties
Property Value Source

Chemical Formula C18H24O11 [3]

Molecular Weight 416.38 g/mol [3]

CAS Number 117591-85-2 [3]

Solubility
DMSO: 100 mg/mL (240.17

mM; requires sonication)
[3]
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Current research suggests that Regaloside C holds promise in two primary therapeutic areas:

inflammation and cardiovascular protection. Additionally, studies on total glycoside extracts

from Lilium, which contain Regaloside C, indicate potential roles in bone regeneration and

angiogenesis.

Anti-inflammatory Activity
Regaloside C is reported to possess anti-inflammatory properties.[1][2][3] While specific

quantitative data for Regaloside C is limited, studies on related phenylpropanoids from Lilium

Asiatic hybrids, such as Regaloside A and B, provide insights into its potential mechanism and

efficacy. These compounds have been shown to inhibit key inflammatory mediators.

Quantitative Data on Related Phenylpropanoids (from Lilium Asiatic hybrids)

Compound Concentration Target
Inhibition/Red
uction

Cell Line

Regaloside A 50 µg/mL iNOS Expression 70.3 ± 4.07% RAW 264.7

Regaloside B 50 µg/mL iNOS Expression 26.2 ± 0.63% RAW 264.7

Regaloside A 50 µg/mL
COX-2

Expression

131.6 ± 8.19%

(increase)
RAW 264.7

Regaloside B 50 µg/mL
COX-2

Expression
98.9 ± 4.99% RAW 264.7

Regaloside A 50 µg/mL p-p65/p65 Ratio 40.7 ± 1.30% RAW 264.7

Regaloside B 50 µg/mL p-p65/p65 Ratio 43.2 ± 1.60% RAW 264.7

Source: Phenylpropanoids from Lilium Asiatic hybrid flowers and their anti-inflammatory

activities

Signaling Pathway: NF-κB Inhibition

The anti-inflammatory effects of related phenylpropanoids are linked to the inhibition of the NF-

κB signaling pathway. NF-κB is a key transcription factor that regulates the expression of pro-

inflammatory genes, including iNOS and COX-2.
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Proposed NF-κB inhibitory pathway of Regaloside C.
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Cardiomyocyte Protection
Regaloside C has demonstrated protective effects on H9C2 cardiomyocytes against hydrogen

peroxide (H2O2)-induced mitochondrial damage.[1][2][3] This suggests a potential role in

mitigating oxidative stress-related cardiac injury.

Experimental Workflow for Cardiomyocyte Protection Assay
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Workflow for assessing cardiomyocyte protection.

Osteogenic Differentiation and Angiogenesis
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Studies on the total glycosides from Lilium (TGL), which include Regaloside C, have shown

potential in promoting osteogenic differentiation and influencing angiogenesis. TGL has been

observed to enhance the osteogenic differentiation of human umbilical cord-derived

mesenchymal stem cells (hUCMSCs). The mechanism may involve the HIF-1α signaling

pathway, a key regulator of cellular responses to low oxygen, which is also implicated in

angiogenesis.

Signaling Pathway: HIF-1α
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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